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Compound of Interest

Compound Name: Bidwillol A

Cat. No.: B170197 Get Quote

Bidwillol A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bidwillol A is a naturally occurring pterocarpan, a class of isoflavonoids, that has been isolated

from several plant species of the Erythrina genus. While not as extensively studied as other

common flavonoids, its unique chemical structure warrants investigation for potential biological

activities. This technical guide provides a consolidated overview of the known physical and

chemical properties of Bidwillol A, alongside available experimental details.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Bidwillol A are summarized below.

The data is compiled from computational predictions and limited experimental findings.
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Property Value Source

Chemical Structure

3-[4-hydroxy-2-methoxy-3-(3-

methylbut-2-enyl)phenyl]-2H-

chromen-7-ol

Molecular Formula C₂₁H₂₂O₄ [1]

Molecular Weight 338.4 g/mol [1]

IUPAC Name

3-[4-hydroxy-2-methoxy-3-(3-

methylbut-2-enyl)phenyl]-2H-

chromen-7-ol

[1]

CAS Number 161099-42-9 [1]

Boiling Point 543.0 ± 50.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

XLogP3 4.6 [1]

Polar Surface Area 58.9 Å² [1]

Natural Sources
Erythrina burttii, Erythrina

herbacea, Erythrina variegata
[1]

Spectroscopic Data
Detailed experimental spectroscopic data for Bidwillol A is not readily available in public

databases. However, the PubChem database indicates the existence of the following spectral

information:

¹³C NMR Spectrum: Data is available.[1]

Mass Spectrometry: GC-MS data is available.[1]

Acquiring the raw or processed data would likely require accessing the original research

articles citing this compound.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the isolation, synthesis, or specific analysis

of Bidwillol A are not extensively documented in readily accessible literature. Researchers

interested in working with this compound would likely need to adapt general protocols for the

isolation of isoflavonoids from Erythrina species.

General Isolation Workflow for Isoflavonoids from Erythrina Species:
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In Vitro Studies

Signaling Pathway Analysis

In Vivo Studies

Bidwillol A

Targeted Cell Lines
(e.g., cancer, immune cells)

Cytotoxicity Assays
(e.g., MTT, LDH)

Specific Activity Screening
(e.g., anti-inflammatory, antimicrobial)

Dose-Response Studies

Mechanism of Action Studies

Western Blot RT-qPCR Reporter Gene Assays

Identification of
Modulated Pathways

Animal Model of Disease

Efficacy and
Toxicity Studies

Pharmacokinetic/
Pharmacodynamic
(PK/PD) Analysis

Preclinical Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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